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Compound of Interest

Compound Name: Butyl lactate

Cat. No.: B089738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental impact and

biodegradability of butyl lactate, a versatile and increasingly popular green solvent. Citing data

from numerous studies, this document details the compound's ecotoxicity, environmental fate,

and biodegradation pathways. Methodologies for key experimental protocols are described to

provide a complete picture for researchers in the field.

Executive Summary
Butyl lactate is an ester of lactic acid and butanol, valued for its excellent solvency power, low

toxicity, and favorable environmental profile.[1][2] It is considered a green solvent, readily

biodegradable, and derived from renewable resources.[3][4] Its use spans various industries,

including coatings, inks, cosmetics, and agrochemicals, where it serves as a safer, more

sustainable alternative to traditional petrochemical-based solvents.[1][3] This guide synthesizes

the available scientific data on its environmental characteristics to support its safe and

responsible use.

Environmental Fate and Transport
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments. Butyl lactate exhibits properties that suggest a low

environmental persistence.
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Key parameters indicate that if released into the environment, butyl lactate is not expected to

adsorb significantly to soil or sediment and has a low potential for bioaccumulation in aquatic

organisms.[3] Hydrolysis and volatilization are identified as important fate processes.

Furthermore, environmental assessments have shown that butyl lactate does not meet the

criteria to be classified as Persistent, Bioaccumulative, and Toxic (PBT).[5]

Table 1: Environmental Fate and Transport Parameters for Butyl Lactate

Parameter Value Interpretation Source

Bioconcentration

Factor (BCF)
3

Low potential for

bioaccumulation in

aquatic organisms.

Soil Adsorption

Coefficient (Koc)
10 (estimated)

Very high mobility in

soil.

Hydrolysis Half-Life
85 days (pH 7), 8.5

days (pH 8)

Hydrolysis is a

significant degradation

pathway, especially in

alkaline conditions.

Volatilization Half-Life

(Water)

23 days (model river),

170 days (model lake)

Volatilization is an

important fate process

from water surfaces.

Biodegradability
Butyl lactate is consistently reported as a readily biodegradable substance.[3][6] The primary

mechanism of its biodegradation is hydrolysis, where it breaks down into naturally occurring

and easily metabolized compounds: lactic acid and n-butanol.[1][7]

Studies following OECD (Organisation for Economic Co-operation and Development)

guidelines confirm its capacity for rapid and complete biodegradation in aquatic environments

under aerobic conditions.[3][6]

Table 2: Biodegradability of Butyl Lactate
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Test Method Result Conclusion Source

OECD 301 Guideline

(General)
Degraded >60%

Readily

Biodegradable
[3][6]

Closed Bottle Test

(e.g., OECD 301D)

22-39% degradation

in 5 days

Suggests

biodegradation is an

important

environmental fate

process.

[8]

Biodegradation Pathway
The biodegradation of butyl lactate is initiated by enzymatic or chemical hydrolysis, which

cleaves the ester bond. This process yields lactic acid and n-butanol, both of which are

common, simple organic molecules that are readily mineralized by a wide variety of

microorganisms in the environment.

Biodegradation via Hydrolysis

Butyl Lactate

+ Water

 Hydrolysis 

Lactic Acid n-Butanol
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Caption: Hydrolytic degradation pathway of Butyl Lactate.

Ecotoxicity
Ecotoxicity studies evaluate the potential adverse effects of a substance on aquatic organisms.

Butyl lactate demonstrates minimal to low toxicity to fish, aquatic invertebrates, and algae.[3]

The reported effect concentrations are generally well above 1 mg/L, indicating it is not

classified as toxic to aquatic life under most regulatory frameworks.

Table 3: Aquatic Ecotoxicity of Butyl Lactate

Trophic
Level

Species Endpoint
Value
(mg/L)

Exposure Source

Fish
Danio rerio

(Zebrafish)
96h LC₅₀ 75 96 hours [9][10]

Invertebrate

Daphnia

magna

(Water Flea)

48h EC₅₀ 320 48 hours [10]

Algae

Pseudokirchn

eriella

subcapitata

72-96h EC₅₀ 329 72-96 hours [11]

LC₅₀ (Lethal Concentration, 50%): The concentration of a chemical which kills 50% of the test

animals in a given time. EC₅₀ (Effective Concentration, 50%): The concentration of a chemical

which causes a 50% reduction in a measured effect (e.g., immobilization or growth inhibition) in

a given time.

Experimental Protocols
The data presented in this guide are derived from standardized test methods, primarily those

established by the OECD. These protocols ensure data quality, consistency, and comparability.

Protocol: Ready Biodegradability - OECD 301D (Closed
Bottle Test)
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This test assesses the ready biodegradability of a substance in an aerobic aqueous medium by

measuring oxygen consumption over a 28-day period.

Principle: A solution of the test substance in a mineral medium is inoculated with

microorganisms (typically from a wastewater treatment plant) and incubated in completely

filled, sealed bottles in the dark at a constant temperature. The depletion of dissolved oxygen

is measured periodically and is an indirect measure of biodegradation.[7][12]

Test Setup:

Preparation: A mineral salt medium is prepared and saturated with air.[12]

Inoculum: An inoculum, such as the supernatant from settled domestic activated sludge, is

added to the mineral medium.[13]

Test Vessels: The inoculated medium is dispensed into a series of biochemical oxygen

demand (BOD) bottles.

Dosing: The test substance is added to the test bottles at a concentration that does not

inhibit microbial activity (typically 2-5 mg/L).[12]

Controls: Several control sets are run in parallel:

Blank Control: Inoculum only, to measure the background respiration of the

microorganisms.

Reference Control: A readily biodegradable substance (e.g., sodium benzoate) is tested

to confirm the viability and activity of the inoculum.[12]

Toxicity Control: Test substance plus the reference substance, to check for potential

inhibitory effects of the test substance on the microorganisms.

Incubation: Bottles are sealed and incubated in the dark at 20-22°C for 28 days.[12]

Measurement: Dissolved oxygen concentration is measured in replicate bottles at the start

and at regular intervals (e.g., days 7, 14, 21, and 28) using an oxygen electrode.[12]
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Data Analysis: The percentage of biodegradation is calculated based on the total oxygen

consumed by the test substance (corrected for the blank) relative to its Theoretical Oxygen

Demand (ThOD).[7]

Pass Criteria: A substance is considered "readily biodegradable" if it achieves ≥60%

biodegradation within the 28-day test period and this level is reached within a "10-day

window" that begins when 10% biodegradation is first observed.[14]
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Caption: Experimental workflow for the OECD 301D Closed Bottle Test.
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Protocol: Aquatic Toxicity Testing
Protocols for fish, daphnia, and algae toxicity testing follow similar principles, exposing

organisms to a range of concentrations of the test substance under controlled laboratory

conditions.

OECD 203: Fish, Acute Toxicity Test: Fish (e.g., Danio rerio) are exposed to the test

substance for 96 hours.[9][15] Mortalities are recorded at 24, 48, 72, and 96 hours to

determine the LC₅₀.[1][9] The test is typically run with at least five concentrations in a

geometric series and a control group.[1]

OECD 202: Daphnia sp., Acute Immobilisation Test: Young daphnids (<24 hours old) are

exposed to the test substance for 48 hours.[5] Immobilisation (the inability to swim) is

observed at 24 and 48 hours compared to a control group to calculate the EC₅₀.[6]

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: Exponentially

growing cultures of algae (e.g., Pseudokirchneriella subcapitata) are exposed to the test

substance for 72 hours.[3][16] The inhibition of growth (measured by cell count or biomass)

is compared to a control to determine the EC₅₀.[3][17]

Conclusion
The available scientific literature and standardized test data indicate that butyl lactate has a

favorable environmental profile. It is readily biodegradable, breaking down into simple, non-

harmful substances.[1][6] It exhibits low potential for bioaccumulation and low toxicity to aquatic

organisms.[3][8] These characteristics, combined with its derivation from renewable resources,

solidify its classification as a green solvent, making it a scientifically sound and environmentally

responsible choice for a wide range of applications.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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